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Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Chloro-5,8-dimethylquinoline,
a substituted quinoline of interest in medicinal chemistry and materials science. While a specific
CAS number for this compound is not readily available in public databases, this document
extrapolates from the well-established chemistry of quinoline derivatives to present its probable
synthesis, characterization, reactivity, and potential applications. This paper aims to serve as a
foundational resource for researchers engaged in the exploration of novel quinoline-based
compounds.

Introduction: The Significance of the Quinoline
Scaffold

The quinoline ring system is a "privileged scaffold" in drug discovery, forming the core of
numerous natural products and synthetic compounds with a wide array of biological activities.
From the historical antimalarial quinine to modern anticancer agents, quinoline derivatives have
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demonstrated significant therapeutic potential. Their planar structure allows for intercalation
into DNA, while the nitrogen atom and various substitution patterns enable interaction with a
multitude of biological targets. The strategic placement of substituents, such as the chloro-
group at the 4-position and methyl groups at the 5- and 8-positions of the quinoline core, is
expected to modulate the compound's physicochemical properties and biological activity.

Physicochemical and Spectroscopic Profile

While experimental data for 4-Chloro-5,8-dimethylquinoline is not widely published, its
properties can be predicted based on structurally similar compounds.

Table 1: Predicted Physicochemical Properties of 4-Chloro-5,8-dimethylquinoline

Property Predicted Value

CAS Number Not readily available

Molecular Formula C11H10CIN

Molecular Weight 191.66 g/mol

Appearance Expected to be a solid at room temperature

- Likely soluble in organic solvents like
Solubility )
dichloromethane, chloroform, and methanol.

XLogP3 ~3.5-4.0

Table 2: Expected Spectroscopic Data for 4-Chloro-5,8-dimethylquinoline
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Technique

Expected Data

1H NMR (CDCls, 400 MHz)

Aromatic protons: & 7.0-8.5 ppm. Methyl protons
(C5-CHs and C8-CHs): singlets around & 2.5-2.8

ppm.

13C NMR (CDCls, 100 MHz)

Aromatic carbons: 6 120-150 ppm. Methyl
carbons: & 15-25 ppm.

Mass Spectrometry (EI-MS)

Expected molecular ion peak [M]* at m/z 191,
with an isotopic peak [M+2]* at m/z 193 in a

~3:1 ratio, characteristic of a chlorine atom.

Infrared (IR) Spectroscopy

C-H stretching (aromatic and aliphatic), C=C
and C=N stretching of the quinoline ring, and C-

Cl stretching.

Synthesis of 4-Chloro-5,8-dimethylquinoline: A

Proposed Pathway

The synthesis of 4-Chloro-5,8-dimethylquinoline can be approached through established

methods for quinoline synthesis, followed by chlorination. A plausible and efficient route is a

modification of the Combes quinoline synthesis, followed by chlorination.

Diagram: Proposed Synthetic Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

